Cas no 79851-60-8 (Ethyl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate)
79851-60-8 structure
Product Name:Ethyl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate
CAS No:79851-60-8
MF:C9H13NO3
MW:183.204422712326
CID:1799025
PubChem ID:12742668
Update Time:2025-04-21
Ethyl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate
- ethyl 2-ethyl-4-methyloxazole-5-carboxylate
- 5-carbethoxy-2-ethyl-4-methyloxazole
- A839771
- BB 0238356
- KB-201351
- FT-0653543
- SBB069305
- G61766
- 2-ethyl-4-methyl-5-oxazolecarboxylic acid ethyl ester
- 79851-60-8
- STL388003
- AKOS014320725
- DB-319381
- DTXSID30508680
-
- Inchi: 1S/C9H13NO3/c1-4-7-10-6(3)8(13-7)9(11)12-5-2/h4-5H2,1-3H3
- InChI Key: MPYBVTXOEXOMKY-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=C(C)N=C1CC
Computed Properties
- Exact Mass: 183.08954328g/mol
- Monoisotopic Mass: 183.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.3Ų
Ethyl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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